Cas no 3899-95-4 (Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester)

Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester is a specialized organic compound featuring a benzenesulfonic acid core substituted with a methyl group at the 4-position and esterified with a 3-chlorophenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex sulfonate esters or aryl sulfonates. The presence of both methyl and chloro substituents enhances its selectivity in cross-coupling reactions and other transformations. Its stability under controlled conditions ensures reliable performance in fine chemical production. The compound is often utilized in pharmaceutical and agrochemical research due to its ability to modify solubility and bioavailability in target molecules. Proper handling is required due to potential sensitivity to moisture and heat.

Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester structure

3899-95-4 structure

Product Name:Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester

CAS No:3899-95-4

MF:C₁₃H₁₁ClO₃S

MW:282.742641687393

CID:1503240

PubChem ID:4541974

Update Time:2025-07-02

Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

- 3-chlorophenyl 4-methylbenzenesulfonate
- Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester
- 3899-95-4
- 3-chlorophenyl 4-methylbenzene-1-sulfonate
- SCHEMBL197216
- AKOS001570005
- EN300-7004420
- Inchi： 1S/C13H11ClO3S/c1-10-5-7-13(8-6-10)18(15,16)17-12-4-2-3-11(14)9-12/h2-9H,1H3
- InChI Key： BYXAACAHGKCHDW-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Exact Mass: 282.0117431g/mol
Monoisotopic Mass: 282.0117431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 51.8Å²

Benzenesulfonic acid, 4-methyl-, 3-chlorophenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-7004420-0.05g	3-chlorophenyl 4-methylbenzene-1-sulfonate	3899-95-4	0.05g	$323.0	2023-07-06
Enamine	EN300-7004420-0.1g	3-chlorophenyl 4-methylbenzene-1-sulfonate	3899-95-4	0.1g	$339.0	2023-07-06
Enamine	EN300-7004420-0.25g	3-chlorophenyl 4-methylbenzene-1-sulfonate	3899-95-4	0.25g	$354.0	2023-07-06
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Enamine	EN300-7004420-1.0g	3-chlorophenyl 4-methylbenzene-1-sulfonate	3899-95-4	1.0g	$385.0	2023-07-06
Enamine	EN300-7004420-2.5g	3-chlorophenyl 4-methylbenzene-1-sulfonate	3899-95-4	2.5g	$754.0	2023-07-06
Enamine	EN300-7004420-5.0g	3-chlorophenyl 4-methylbenzene-1-sulfonate	3899-95-4	5.0g	$1115.0	2023-07-06
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